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Compound of Interest

Tributylphosphonium
Compound Name:
tetrafluoroborate

Cat. No.: B053054

A Technical Guide to the Physical Properties of Tributylphosphonium Tetrafluoroborate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of
tributylphosphonium tetrafluoroborate, a compound of significant interest in modern
synthetic chemistry. It is crucial to distinguish between its two common isomers, tri-n-
butylphosphonium tetrafluoroborate and tri-tert-butylphosphonium tetrafluoroborate, as their
physical properties differ substantially. This document presents data for both isomers, outlines
relevant experimental protocols for its application, and includes visualizations to clarify reaction
workflows.

Core Physical Properties

The physical characteristics of tributylphosphonium tetrafluoroborate are presented below.
The data has been segregated by isomer to ensure clarity for research and application
purposes.

Tri-n-butylphosphonium Tetrafluoroborate

This isomer is characterized by its lower melting point and use in various catalytic processes.
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Property Value
CAS Number 113978-91-9
Molecular Formula C12H28BF4P

Molecular Weight 290.13 g/mol [1]
Appearance White powder
Melting Point 50-53 °C[2]
Boiling Point Data not available
Density Data not available
Solubility Data not available

Tri-tert-butylphosphonium Tetrafluoroborate

The bulkier tert-butyl groups give this isomer a significantly higher melting point and distinct

applications, particularly as a ligand in cross-coupling reactions.[3][4][5]
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Property

Value

CAS Number

131274-22-1[4][6][7][8]

Molecular Formula

C12H28BF4P[4][6]

Molecular Weight 290.13 g/mol [4][6]1[7][8]
White to off-white crystalline powder or
Appearance
chunks][3][5]
Melting Point 261-267 °C (may decompose)[4][5][9][10]
148°C at 260 mmHg (Note: This is likely
Boiling Point inaccurate for a salt and should be treated with
caution)[11]
Density Data not available
Soluble in methylene chloride and chloroform;
Solubility slightly soluble in tetrahydrofuran; insoluble in

hexane, toluene, and water.[4][5][9][12]

Thermal Stability

Considered thermally stable and can be used at
elevated temperatures.[3] It is indefinitely stable

as a solid and in solution.[9]

Sensitivity

Hygroscopic[4][5]

Experimental Protocols

Tri-tert-butylphosphonium tetrafluoroborate is widely used as a ligand precursor in palladium-
catalyzed cross-coupling reactions due to its air-stability, which simplifies handling compared to
the air-sensitive tri-tert-butylphosphine.[5] Below is a representative protocol for a Suzuki-
Miyaura cross-coupling reaction.

General Protocol for Suzuki-Miyaura Cross-Coupling of
an Aryl Halide

This protocol outlines a general procedure for the coupling of an aryl halide with an arylboronic
acid using a palladium catalyst and tri-tert-butylphosphonium tetrafluoroborate as the ligand.
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Materials:

Palladium source (e.g., Pd(OAc)z, Pdz(dba)s)

Tri-tert-butylphosphonium tetrafluoroborate

Aryl halide (e.qg., aryl chloride or bromide)

Arylboronic acid

Base (e.g., K2COs, Cs2C0s3, K3PO4)

Anhydrous, degassed solvent (e.g., toluene, dioxane, THF/water mixture)
Reaction vessel (e.g., Schlenk tube or round-bottom flask)

Inert gas supply (Nitrogen or Argon)

Procedure:

To the reaction vessel, add the palladium precursor (e.g., 1-2 mol%), tri-tert-
butylphosphonium tetrafluoroborate (e.g., 2-4 mol%), the arylboronic acid (1.2-1.5
equivalents), and the base (2-3 equivalents).

Seal the vessel, and then evacuate and backfill with an inert gas. Repeat this cycle three
times to ensure an inert atmosphere.

Add the aryl halide (1.0 equivalent) to the vessel.
Introduce the degassed solvent via syringe.

Stir the reaction mixture at the appropriate temperature (ranging from room temperature to
100 °C) until the reaction is complete, as monitored by TLC or GC/MS.[13]

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water or brine.
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o Separate the organic layer, dry it over anhydrous sodium sulfate or magnesium sulfate, filter,
and concentrate under reduced pressure.

e The crude product can then be purified by flash column chromatography.

Mandatory Visualizations

The following diagrams illustrate key workflows and relationships relevant to the use of
tributylphosphonium tetrafluoroborate.

Synthesis of Tri-tert-butylphosphonium
Tetrafluoroborate

This diagram outlines the straightforward synthetic route to the air-stable phosphonium salt.
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Synthesis Workflow
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Caption: Synthesis of Tri-tert-butylphosphonium Tetrafluoroborate.

Experimental Workflow for Suzuki-Miyaura Cross-
Coupling

This workflow illustrates the key steps in performing a Suzuki-Miyaura cross-coupling reaction
using the phosphonium salt as a ligand precursor.
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Suzuki-Miyaura Coupling Workflow
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Caption: General Experimental Workflow for Suzuki-Miyaura Coupling.
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Safety and Handling

¢ Tri-n-butylphosphonium tetrafluoroborate: May cause skin, eye, and respiratory irritation.[1]

 Tri-tert-butylphosphonium tetrafluoroborate: This compound is considered harmful if
swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation, and
may cause respiratory irritation.[14][15][16] It is also hygroscopic.[4][5]

« Handling Precautions: Use in a well-ventilated area. Wear appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.[7][17] For the tert-butyl
isomer, a dust mask (type N95) is recommended.[7]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place under an
inert atmosphere.[4][18]

 In case of exposure: For skin contact, wash immediately with soap and plenty of water. For
eye contact, rinse cautiously with water for several minutes. If inhaled, move the person to
fresh air. Seek medical attention if symptoms persist.[14][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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